• Labetuzumab Govitecan
    • Cat. No.:
    • B608436
    • CAS No.:
    • 1469876-18-3
    • Molecular Formula:
    • C75H102N12O24S
    • Molecular Weight:
    • 1587.7 g/mol
    Description
    Labetuzumab govitecan has been used in trials studying the treatment of Colon Cancer, Rectal Cancer, and Metastatic Colorectal Cancer.
    Labetuzumab Govitecan is an antibody-drug conjugate (ADC) containing labe...
  • Lanraplenib
    • Cat. No.:
    • B608459
    • CAS No.:
    • 1800046-95-0
    • Molecular Formula:
    • C23H25N9O
    • Molecular Weight:
    • 443.5 g/mol
    Description
    Lanraplenib is under investigation in clinical trial NCT03285711 (Safety and Efficacy of Filgotinib and Lanraplenib in Adults With Lupus Membranous Nephropathy (LMN)).
    Lanraplenib is an orally available inhib...
  • Lappaol F
    • Cat. No.:
    • B608464
    • CAS No.:
    • 69394-17-8
    • Molecular Formula:
    • C40H42O12
    • Molecular Weight:
    • 714.8 g/mol
    Description
    Lappaol F has been reported in Arctium lappa with data available.
    an antineoplastic agent isolated from the plant Arctium lappa;  structure in first source
  • Larotrectinib Sulfate
    • Cat. No.:
    • B608469
    • CAS No.:
    • 1223405-08-0
    • Molecular Formula:
    • C21H24F2N6O6S
    • Molecular Weight:
    • 526.5 g/mol
    Description
    Larotrectinib Sulfate is the sulfate salt form of larotrectinib, an orally available, tropomyosin receptor kinase (Trk) inhibitor, with potential antineoplastic activity. Upon administration, larotrectinib binds...
  • Lazertinib
    • Cat. No.:
    • B608487
    • CAS No.:
    • 1903008-80-9
    • Molecular Formula:
    • C30H34N8O3
    • Molecular Weight:
    • 554.6 g/mol
    Description
    Lazertinib is an oral, third-generation, epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). Lazertinib was first approved in South Korea on January 18, 2021, for the treatment of EGFR T790M...
  • LDC1267
    • Cat. No.:
    • B608498
    • CAS No.:
    • 1361030-48-9
    • Molecular Formula:
    • C30H26F2N4O5
    • Molecular Weight:
    • 560.5 g/mol
    Description
    LDC-1267 is a TAM family kinase inhibitor (IC50s = 5, 8, and 29 nM for Mer, Tyro3, and Axl, respectively). It is selective for TAM family kinases over a panel of 456 kinases at 1 μM, but does inhibit Met, Aurora...
  • LDC3140
    • Cat. No.:
    • B608499
    • CAS No.:
    • Molecular Formula:
    • C23H33N7O
    • Molecular Weight:
    • 423.6 g/mol
    Description
    LDC3140, also known as LDC043140, is a potent CDK7 inhibitor. Cyclin-dependent kinase 7 (CDK7) activates cell cycle CDKs and is a member of the general transcription factor TFIIH. Cyclin-dependent kinase 7 contr...
  • LDN-209929 dihydrochloride
    • Cat. No.:
    • B608505
    • CAS No.:
    • Molecular Formula:
    • C17H19Cl3N2OS
    • Molecular Weight:
    • 405.8 g/mol
    Description
    LDN-209929 2HCl is a potent and selective haspin kinase inhibitor.
  • LDN-212854
    • Cat. No.:
    • B608506
    • CAS No.:
    • 1432597-26-6
    • Molecular Formula:
    • C25H22N6
    • Molecular Weight:
    • 406.5 g/mol
    Description
    LDN-212854 is a member of the class of quinolines that is quinoline substituted by a 6-[4-(piperazin-1-yl)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl group at position 5. It is a potent ALK inhibitor (IC50 values of 2....
  • LDN-214117
    • Cat. No.:
    • B608507
    • CAS No.:
    • Molecular Formula:
    • C25H29N3O3
    • Molecular Weight:
    • 419.5 g/mol
    Description
    Bone morphogenetic proteins (BMPs) are secreted signaling proteins, many of which are involved in various developmental processes, in addition to bone formation. Activation of BMP type I receptors, also known as...
© Copyright 2026 BenchChem. All Rights Reserved.